N-(4-(4-Chlorophenyl)-3-pentyl-1,3-thiazol-2(3H)-ylidene)aniline

Specification

• CAS No.: 374548-96-6
• Molecular Formula: C20H21ClN2S
• Molecular Weight: 356.9 g/mol
• IUPAC Name: 4-(4-chlorophenyl)-3-pentyl-N-phenyl-1,3-thiazol-2-imine
• Standard InChI: InChI=1S/C20H21ClN2S/c1-2-3-7-14-23-19(16-10-12-17(21)13-11-16)15-24-20(23)22-18-8-5-4-6-9-18/h4-6,8-13,15H,2-3,7,14H2,1H3
• Standard InChI Key: IQJSVVPWUHOEJL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C(=CSC1=NC2=CC=CC=C2)C3=CC=C(C=C3)Cl

Introduction

N-(4-(4-Chlorophenyl)-3-pentyl-1,3-thiazol-2(3H)-ylidene)aniline is a complex organic compound featuring a unique thiazole structure. This compound includes a chlorophenyl group and a pentyl chain attached to the thiazole ring, contributing to its biological activity and potential applications in pharmaceuticals. The molecular formula for this compound is C20H21ClN2S, and its molecular weight is approximately 356.92 g/mol, though some sources may slightly vary in their reported molecular weight.

Synthesis and Chemical Reactivity

The synthesis of N-(4-(4-Chlorophenyl)-3-pentyl-1,3-thiazol-2(3H)-ylidene)aniline typically involves multiple steps, though detailed synthesis protocols are not widely published. The compound's reactivity can be attributed to the thiazole moiety and the aniline group, allowing it to undergo various chemical reactions.

Biological Activities and Potential Applications

This compound exhibits significant biological activities, particularly in pharmacology. Its structural components suggest potential interactions with various biological targets. Interaction studies are crucial for understanding how it interacts with biological systems, which may involve assessing its effects on enzymes, receptors, or other proteins.

Similar Compounds

Several compounds share structural similarities with N-(4-(4-Chlorophenyl)-3-pentyl-1,3-thiazol-2(3H)-ylidene)aniline, including:

Compound Name	Structure	Key Characteristics
4-Chloroaniline	C6H6ClN	Known antibacterial properties.
2-Amino-5-chlorothiazole	C5H5ClN2S	Exhibits anti-inflammatory effects; lacks the pentyl chain.
Benzothiazole	C7H5NS	Diverse biological activities; simpler structure without additional substituents.

Availability and Use

N-(4-(4-Chlorophenyl)-3-pentyl-1,3-thiazol-2(3H)-ylidene)aniline is available from suppliers like Sigma-Aldrich, primarily for early discovery researchers. It is sold without warranties regarding its purity or suitability for specific applications, and buyers are responsible for confirming its identity and purity.